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Compound of Interest

Compound Name:
5-Methyl-1,3-thiazole-4-carbonyl

chloride

CAS No.: 120237-77-6

Cat. No.: B570888

Get Quote

Executive Summary
The 5-methylthiazole scaffold represents a privileged structure in medicinal chemistry, serving

as a critical pharmacophore in antiretrovirals (e.g., Ritonavir), neuroprotectives, and novel anti-

inflammatory agents. Its structural utility lies in the unique electronic properties of the sulfur-

nitrogen heterocycle, where the C5-methyl group acts as both a metabolic handle and a steric

modulator.

This guide provides a rigorous structural analysis framework for this scaffold. Moving beyond

basic characterization, we detail the spectroscopic signatures required to distinguish

regioisomers (4-methyl vs. 5-methyl), validate synthetic integrity, and map the structure-activity

relationships (SAR) that drive potency.

Synthetic Assembly & Regiochemical Control
The Hantzsch Conundrum
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The primary route to 5-methylthiazole derivatives is the Hantzsch Thiazole Synthesis. However,

a common pitfall in experimental design is the regiochemical ambiguity between 4-methyl and

5-methyl isomers, which depends entirely on the

-halo carbonyl precursor.

4-Methyl Isomers: Derived from

-halo ketones (e.g., chloroacetone).

5-Methyl Isomers: Derived from

-halo aldehydes (e.g., 2-bromopropanal) or specific

-halo esters.

Expert Insight: When synthesizing 2-amino-5-methylthiazole, the quality of 2-bromopropanal is

critical. This reagent polymerizes easily. Fresh distillation or generation in situ is required to

prevent the formation of acyclic thio-impurities that mimic the thiazole signal in HPLC but lack

biological activity.

Workflow: Optimized Synthesis of 2-Amino-5-
Methylthiazole
The following workflow outlines the critical control points to ensure structural purity.
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Figure 1: Reaction pathway highlighting the critical dehydration step necessary to establish

aromaticity.
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Spectroscopic Characterization (The Core)
A. NMR Spectroscopy: The "Methyl Walk"
Distinguishing the 5-methyl isomer from the 4-methyl isomer is impossible by Mass

Spectrometry alone. 2D-NMR is the gold standard validation method.

The Diagnostic Logic:

1H NMR: The C5-methyl group typically appears as a doublet (

Hz) due to long-range coupling with the C4-proton. If the C4 position is substituted, it
appears as a sharp singlet.

13C NMR: The C5 carbon is significantly shielded compared to C2 or C4.

HMBC (Heteronuclear Multiple Bond Correlation): This is the definitive test. The methyl

protons must show correlations to two aromatic carbons (C5 and C4).

Reference Chemical Shifts (DMSO-d6)

Position Atom

Chemical Shift
(

)

Multiplicity
Diagnostic
Correlation
(HMBC)

C5-CH3 1H 2.28 - 2.35 ppm Singlet/Doublet

Correlations to

C5 (125 ppm) &

C4 (138 ppm)

C5-CH3 13C 11.5 - 12.5 ppm - -

C4-H 1H 6.90 - 7.10 ppm Singlet (Broad)
Correlation to

C5-CH3 and C2

C2 13C
168.0 - 172.0

ppm
-

(Deshielded by N

and S)

NH2 1H 6.80 - 7.20 ppm Broad Singlet
Disappears with

D2O shake
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Protocol Note: Use DMSO-d6 rather than CDCl3 for 2-amino derivatives. The intermolecular H-

bonding in CDCl3 causes significant broadening of the amine and C4-H signals, obscuring the

fine coupling required for structural proof.

B. Mass Spectrometry: Fragmentation Forensics
Thiazole rings undergo a characteristic "shatter" pattern under Electron Impact (EI) or high-

energy CID (Collision Induced Dissociation).

Key Fragmentation Pathway:

Molecular Ion (

)

Loss of Methyl Radical:

(Minor)

Ring Cleavage (RDA-type): The thiazole ring typically fractures across the C-S and C-N

bonds.

Diagnostic Ion: Formation of the thiirene cation or loss of HCN (

).

Parent Ion (M+)
[2-Amino-5-Methylthiazole]

Loss of HCN
(Cleavage of C2-N3)

 Pathway A

Loss of Methyl Radical
(-CH3)

 Pathway B

Fragment m/z 87
[C3H5S]+

Base Peak m/z 99
(Resonance Stabilized)
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Figure 2: Primary fragmentation pathways. The stability of the thiazole cation often preserves

the ring until high collision energies are applied.

Structural Biology & SAR Implications
X-Ray Crystallography & Conformational Analysis
In the solid state, 5-methylthiazole derivatives often exhibit

-stacking interactions. However, the critical structural feature for drug design is the S...O
interaction.

Chalcogen Bonding: The sulfur atom in the thiazole ring is polarizable and often engages in

non-covalent interactions with carbonyl oxygens of the peptide backbone (or within the

inhibitor itself).

Bond Angles:

C-S-C Angle:

(Highly strained, characteristic of 5-membered aromatic heterocycles).

Planarity: The 5-methyl group lies in the plane of the ring. Deviation from planarity

usually indicates steric clash with C4-substituents, significantly reducing biological
potency.

Case Study: The Ritonavir Connection
While Ritonavir utilizes a thiazol-5-ylmethyl carbamate, the structural logic remains relevant.

The 5-position is the "metabolic soft spot."

CYP450 Interaction: The thiazole nitrogen coordinates with the heme iron of CYP3A4.

5-Methyl Role: In 5-methylthiazole derivatives, the methyl group sterically hinders this

coordination less than bulky groups, but provides a handle for CYP-mediated hydroxylation (

), often the first step in clearance.
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Experimental Protocol: Isolation & Purity Check
Objective: Isolate analytical-grade 2-amino-5-methylthiazole for SAR library generation.

Reaction: Dissolve thiourea (1.0 eq) in absolute ethanol. Add 2-bromopropanal (1.1 eq)

dropwise at

.

Reflux: Heat to

for 4 hours. Monitor by TLC (50% EtOAc/Hexane).

Workup (Critical):

Concentrate ethanol to 20% volume.

Neutralize with saturated

to pH 8. Do not over-basify (pH > 10 leads to ring opening).

Extract with DCM (

).

Purification: Recrystallize from Ethanol/Water (9:1). Amorphous powders suggest polymeric

impurities; valid product should form pale yellow needles.

Validation: Run 1H-NMR. Integrate the C5-Methyl signal (2.3 ppm) against the aromatic C4-

H (6.9 ppm). Ratio must be exactly 3:1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

